2-(4-Methylphenyl)-6-trifluoromethylimidazo[1,2-a]-pyridine

• Molecular Formula: C15H11F3N2
• Molecular Weight: 276.26 g/mol
• IUPAC Name: 2-(4-methylphenyl)-6-(trifluoromethyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C15H11F3N2/c1-10-2-4-11(5-3-10)13-9-20-8-12(15(16,17)18)6-7-14(20)19-13/h2-9H,1H3
• InChI Key: RYPXVAPBVWFYKH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CN3C=C(C=CC3=N2)C(F)(F)F

Description

2-(4-Methylphenyl)-6-trifluoromethylimidazo[1,2-a]-pyridine is a useful research compound. Its molecular formula is C15H11F3N2 and its molecular weight is 276.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

10 g (0.0616 mole) of 2-amino-5-trifluoromethylpyridine and 17.5 g (0.0616 mole) of 1-bromo-2-(4-methylphenyl)-2-ethanone are mixed in 200 ml of n-propanol and the solution is heated to reflux. At the end of the reaction, the reaction mixture is concentrated under reduced pressure and the evaporation residue taken up with water and treated with an excess of ammonia solution until the pH is basic. The imidazopyridine is extracted with dichloromethane and purified by chromatography. 11.95 g (56%) of white solid are obtained. M.p. 187°-188° C.